Cas no 18259-15-9 (Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]-)

Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]- Properties

Names and Identifiers

• Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]-
• PTEROSTILBENE
• (E)-4'-hydroxy-3,5-dimethoxystilbene
• 3,5-Dimethoxy-4'-hydroxy-trans-stilbene
• 3',5'-Dimethoxy-4-stilbenol
• 4-(3,5-Dimethoxystyryl)phenol
• 4-[(E)-2-(3,5-dimethoxyphenyl)vinyl]phenol
• 4'-hydroxy-3,5-dimethoxystilbene
• CHEBI:8630
• Pterostilbene, Pterocarpus marsupium
• trans-pterostilbene
• NSC 613735
• DTXSID30859467
• SY053629
• FT-0659726
• 4-[2-(3,5-dimethoxyphenyl)ethenyl]phenol
• FT-0652410
• Phenol, 4-[(1Z)-2-(3,5-dimethoxyphenyl)ethenyl]-
• CHEMBL4303505
• HMS3393B10
• A826497
• +Expand

• InChIKey： VLEUZFDZJKSGMX-ONEGZZNKSA-N
• Inchi： InChI=1S/C16H16O3/c1-18-15-9-13(10-16(11-15)19-2)4-3-12-5-7-14(17)8-6-12/h3-11,17H,1-2H3/b4-3+
• SMILES： COC1=CC(OC)=CC(/C=C/C2C=CC(O)=CC=2)=C1

Computed Properties

• Exact Mass: 256.10998
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 256.11
• Heavy Atom Count: 19
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• LogP: 3.57980
• PSA: 38.69
• Refractive Index: 1.639
• Boiling Point: 420.4°C at 760 mmHg
• Flash Point: 208.1 °C
• Solubility: Almost insoluble (0.069 g/l) (25 º C),
• Color/Form: Gray white crystalline powder
• Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),